Cas no 161099-43-0 (6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-)
![6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- structure](https://www.kuujia.com/scimg/cas/161099-43-0x500.png)
161099-43-0 structure
Product name:6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
CAS No:161099-43-0
MF:C20H20O4
MW:324.370406150818
CID:220402
6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
- 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl]- (9CI)
- Bidwillol B
- 6-Benzofuranol, 2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
- 6,4'-Dihydroxy-2'-methoxy-3'-prenyl-2-arylbenzofuran
-
- Inchi: 1S/C20H20O4/c1-12(2)4-7-15-17(22)9-8-16(20(15)23-3)19-10-13-5-6-14(21)11-18(13)24-19/h4-6,8-11,21-22H,7H2,1-3H3
- InChI Key: LEQYRAKNFDFXHE-UHFFFAOYSA-N
- SMILES: O1C2=CC(O)=CC=C2C=C1C1=CC=C(O)C(C/C=C(/C)\C)=C1OC
Computed Properties
- Exact Mass: 324.1362
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- XLogP3: 3.468
Experimental Properties
- Density: 1.209±0.06 g/cm3(Predicted)
- Boiling Point: 376.5±37.0 °C(Predicted)
- PSA: 62.83
- pka: 9.11±0.40(Predicted)
6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Related Literature
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Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Xiaolin Li,Qian Xu,Melissa Johnson,Jing Lyu,Yinghao Li,Sean McMahon,Udo Greiser,Sigen A,Wenxin Wang Biomater. Sci., 2021,9, 4139-4148
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Nithya Velusamy,Anupama Binoy,Kondapa Naidu Bobba,Divya Nedungadi,Nandita Mishra Chem. Commun., 2017,53, 8802-8805
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
Additional information on 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
测试
161099-43-0 (6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-) Related Products
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